3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide

• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol
• IUPAC Name: 3-[cyclopropylmethyl(propyl)amino]-N-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C16H23FN2O/c1-2-10-19(12-13-7-8-13)11-9-16(20)18-15-6-4-3-5-14(15)17/h3-6,13H,2,7-12H2,1H3,(H,18,20)
• InChI Key: OZUADSACRFGDNM-UHFFFAOYSA-N
• SMILES: CCCN(CCC(=O)NC1=CC=CC=C1F)CC2CC2

Description

3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide, also known as CPP-115, is a synthetic compound that belongs to the class of GABA aminotransferase inhibitors. It is a potent and selective inhibitor of GABA aminotransferase, which is an enzyme that catalyzes the degradation of gamma-aminobutyric acid (GABA) in the brain. CPP-115 has been studied extensively for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide works by inhibiting the activity of GABA aminotransferase, which is an enzyme that catalyzes the degradation of GABA in the brain. By inhibiting the activity of this enzyme, 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide increases the levels of GABA in the brain, which in turn reduces neuronal excitability and promotes relaxation.
Biochemical and Physiological Effects:
3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has been shown to increase the levels of GABA in the brain, which has a number of biochemical and physiological effects. It has been shown to reduce neuronal excitability, promote relaxation, and reduce the risk of seizures. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has also been shown to have anxiolytic effects, which may make it useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has several advantages for lab experiments. It is a potent and selective inhibitor of GABA aminotransferase, which makes it a useful tool for studying the role of GABA in various neurological disorders. However, 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has some limitations for lab experiments. It is a synthetic compound that may have off-target effects, which could confound the results of experiments.

Future Directions

There are several future directions for research on 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide. One area of research is the use of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide in the treatment of epilepsy. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has been shown to reduce the risk of seizures in animal models, and it may have potential as a new treatment for epilepsy. Another area of research is the use of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide in the treatment of addiction. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has been shown to reduce drug-seeking behavior in animal models, and it may have potential as a new treatment for addiction. Finally, there is a need for further research on the safety and efficacy of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide in humans. Clinical trials are needed to determine the safety and efficacy of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide in humans, and to identify any potential side effects.

Synthesis Methods

3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide is synthesized using a multi-step process that involves the reaction of various organic compounds. The synthesis of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide involves the reaction of 2-fluorobenzoyl chloride with cyclopropylmethylamine, followed by the reaction of the resulting intermediate with propylamine. The final step involves the reaction of the resulting intermediate with 3-(dimethylamino)propylamine to yield 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide.

Scientific Research Applications

3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has been studied extensively for its potential therapeutic applications in various neurological disorders. It has been shown to increase the levels of GABA in the brain, which is an important neurotransmitter that plays a crucial role in regulating neuronal excitability. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2-fluorophenyl)propanamide has been studied for its potential therapeutic applications in epilepsy, addiction, and other neurological disorders.